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Abstract

CH-223191 is a potent and selective antagonist of the Aryl Hydrocarbon Receptor (AHR), a
ligand-activated transcription factor implicated in mediating the toxic effects of dioxins and
involved in various physiological and pathological processes.[1][2] Proper preparation of CH-
223191 stock solutions is critical for accurate and reproducible experimental results. This
document provides detailed application notes and protocols for the preparation of CH-223191
stock solutions in dimethyl sulfoxide (DMSO), along with information on its mechanism of action
and a general experimental workflow.

Introduction

CH-223191 is a small molecule that acts as a pure antagonist of the AHR, effectively blocking
the nuclear translocation and DNA binding of the receptor.[3][4] It has been shown to inhibit the
toxic effects induced by 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD), a potent AHR agonist.[2]
[5] The antagonist does not exhibit agonist activity, even at high concentrations, making it a
valuable tool for studying AHR signaling pathways.[6] Its applications span toxicology,
immunology, oncology, and stem cell research.[1][2][7] Given its hydrophobic nature, DMSO is
the recommended solvent for preparing stock solutions of CH-223191 for in vitro studies.

Quantitative Data Summary
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The following table summarizes the key quantitative data for CH-223191.

Parameter Value Reference
Molecular Weight 333.39 g/mol [8]
Solubility in DMSO 25 mg/mL to 127 mg/mL [2][7]

(Approximately 75 mM to 381
mM)

30 nM (for inhibition of TCDD-
ICso0 ) ) o [4]
induced luciferase activity)

Storage (Powder) -20°C for up to 3 years [B1141[7]

) -80°C for up to 1 year; -20°C
Storage (in DMSO) for up to 1 month [41[7]

Experimental Protocols

Materials
e CH-223191 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer

Pipettes and sterile filter tips

Protocol for Preparation of a 10 mM Stock Solution

o Preparation: Before starting, ensure a clean and sterile working environment, especially if
the stock solution will be used in cell culture. It is recommended to handle the compound and
prepare the solution in a chemical fume hood.
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e Weighing the Compound: Accurately weigh the desired amount of CH-223191 powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.33 mg of CH-223191
(Molecular Weight: 333.39 g/mol ).

e Dissolving in DMSO: Add the weighed CH-223191 powder to a sterile microcentrifuge tube.
Add the calculated volume of DMSO. For a 10 mM stock solution from 3.33 mg of powder,
add 1 mL of DMSO.

o Ensuring Complete Dissolution: Tightly cap the tube and vortex thoroughly until the powder
is completely dissolved. Gentle warming or sonication may be used to aid dissolution if
necessary.[7] Visually inspect the solution to ensure there are no visible particles.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes.[4] Store the aliquots at -80°C for
long-term storage (up to 1 year) or at -20°C for short-term storage (up to 1 month).[4][7] It is
important to note that the compound is unstable in solution, and freshly prepared solutions
are recommended.[3]

Preparation of Working Solutions

For cell-based assays, the DMSO stock solution should be diluted in the appropriate cell
culture medium to the final desired concentration. It is crucial to ensure that the final
concentration of DMSO in the culture medium is non-toxic to the cells, typically below 0.5%.[9]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of CH-223191 and a general
experimental workflow for its use.
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Caption: AHR signaling pathway and the inhibitory action of CH-223191.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1684373?utm_src=pdf-body-img
https://www.benchchem.com/product/b1684373?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Weigh CH-223191 Powder

Add Anhydrous DMSO

Vortex to Dissolve

Aliguot into Single-Use Tubes

Store at -80°C or -20°C

Click to download full resolution via product page

Caption: Logical workflow for preparing CH-223191 stock solution.
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Caption: General experimental workflow for in vitro studies using CH-223191.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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